Cas no 1443286-78-9 (6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1443286-78-9
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 5059093
• PubChem ID: 58056412
• Update Time: 2025-07-23

6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine
• F73341
• SY366113
• SCHEMBL10167387
• 1443286-78-9
• MFCD25368371
• 6-chloro-1-ethylpyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C7H7ClN4/c1-2-12-6-5(4-10-12)3-9-7(8)11-6/h3-4H,2H2,1H3
• InChI Key： AYRBQIKPBSXCBE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=NN(CC)C2=N1

Computed Properties

• Exact Mass: 182.036
• Monoisotopic Mass: 182.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine

Recent Advances in the Study of 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: 1443286-78-9)

The compound 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: 1443286-78-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, belonging to the pyrazolopyrimidine class, has shown promise as a versatile scaffold for the design of kinase inhibitors and other therapeutic agents. Recent studies have explored its pharmacological properties, synthetic routes, and biological activities, positioning it as a key player in targeted therapy research.

One of the most notable advancements in the study of 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine is its role in the inhibition of protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that this compound exhibits selective inhibitory activity against specific kinase targets, making it a valuable tool for both basic research and therapeutic development. Structural modifications of the core scaffold have further enhanced its potency and selectivity, as evidenced by recent in vitro and in vivo studies.

In addition to its kinase inhibitory properties, 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine has been investigated for its potential in other therapeutic areas. For instance, recent publications have highlighted its utility in the development of antiviral agents, particularly against RNA viruses. The compound's ability to interfere with viral replication mechanisms has been demonstrated in preclinical models, suggesting its potential as a broad-spectrum antiviral candidate. Furthermore, its favorable pharmacokinetic profile and low toxicity in animal studies underscore its translational potential.

The synthesis of 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine has also seen significant improvements in recent years. Novel synthetic methodologies have been developed to enhance yield, purity, and scalability, addressing previous challenges in large-scale production. These advancements have facilitated the compound's availability for both academic and industrial research, enabling more extensive exploration of its applications. Recent patents and technical documents highlight optimized synthetic routes that reduce the use of hazardous reagents and improve overall efficiency.

Looking ahead, the continued investigation of 6-Chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine holds great promise for the field of medicinal chemistry. Ongoing research aims to elucidate its mechanism of action in greater detail, identify additional therapeutic targets, and develop derivatives with enhanced properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications. As such, this compound remains a focal point of innovation in the quest for novel and effective treatments for complex diseases.